Cas no 66967-79-1 (3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide)

3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide structure
66967-79-1 structure
Product name:3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide
CAS No:66967-79-1
MF:C10H16BrNO2
MW:262.143542289734
CID:1715363
PubChem ID:48652

3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide
    • (3-hydroxy-4-methoxyphenyl)-trimethylazanium,bromide
    • (3-Hydroxy-4-methoxyphenyl)trimethylammonium bromide
    • AMMONIUM, (3-HYDROXY-4-METHOXYPHENYL)TRIMETHYL-, BROMIDE
    • Ro 2-4205
    • 66967-79-1
    • Inchi: InChI=1S/C10H15NO2.BrH/c1-11(2,3)8-5-6-10(13-4)9(12)7-8;/h5-7H,1-4H3;1H
    • InChI Key: HLTSCRMKDJTDHP-UHFFFAOYSA-N
    • SMILES: C[N+](C)(C)C1=CC(=C(C=C1)OC)O.[Br-]

Computed Properties

  • Exact Mass: 261.03644g/mol
  • Monoisotopic Mass: 261.03644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

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